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Compound of Interest

Compound Name: UNC6852

Cat. No.: B15540949

Introduction

UNCG6852 is a potent and selective bivalent chemical degrader of the Polycomb Repressive
Complex 2 (PRC2).[1][2][3] It functions as a Proteolysis-Targeting Chimera (PROTAC),
containing a ligand for the EED subunit of PRC2 and a ligand for the von Hippel-Lindau (VHL)
E3 ubiquitin ligase.[1][4] This dual binding recruits the VHL E3 ligase to the PRC2 complex,
leading to the ubiquitination and subsequent proteasomal degradation of core PRC2
components, including EED, EZH2, and SUZ12. The degradation of the PRC2 complex inhibits
the histone methyltransferase activity of EZH2, resulting in decreased levels of histone H3
lysine 27 trimethylation (H3K27me3), a key epigenetic mark for gene repression. In HelLa cells,
UNCG6852 has been demonstrated to effectively degrade PRC2 components without significant
cellular toxicity at concentrations up to 30 uM.

Mechanism of Action in HeLa Cells

UNC6852 mediates the degradation of PRC2 by hijacking the cellular ubiquitin-proteasome
system. The molecule simultaneously binds to the WD40 aromatic cage of EED and the
CRL2VHL complex. This proximity induces the polyubiquitination of PRC2 components,
marking them for degradation by the proteasome. This leads to a functional knockdown of the
PRC2 complex and a reduction in H3K27me3 levels.

Quantitative Data Summary
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The efficacy of UNC6852 in degrading PRC2 components in HeLa cells has been quantitatively
assessed. The following tables summarize the key parameters.

Table 1: Degradation Parameters of PRC2 Components in HeLa Cells Treated with UNC6852

Target Protein DC50 (pM) Dmax (%) t1/2 (hours)
EED 0.79+0.14 92 0.81+£0.30
EZH2 0.30 +0.19 75 1.92+0.96
SuUz12 Not Calculated 22 Not Calculated
*SUZ12 was

degraded to a lesser
extent, with a maximal
degradation of only
22%, which was
insufficient for
accurate DC50 and

t1/2 calculation.

Data sourced from studies on HelLa cells.

Table 2: Recommended Concentration Ranges for UNC6852 in HelLa Cell Experiments
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Concentration

Experiment Treatment Time Notes
Range
A concentration of 5
UM is commonly used
for significant
PRC2 Component degradation. Time-
Degradation (Western 0.1 - 10 uM 4 - 48 hours course experiments
Blot) are recommended to
determine optimal
degradation for
specific targets.
Longer treatment
_ times may be required
Reduction of o
1-10puM 24 - 72 hours to observe significant
H3K27me3 Levels o
changes in histone
methylation marks.
Anti-proliferative
Anti-proliferative Not extensively effects have been
o Up to 9 days )
Effects studied in Hela cells noted in other cell
lines like DLBCL.
No significant toxicity
Cellular Toxicity was observed in HeLa
Up to 30 uM 24 - 72 hours )
Assessment cells at concentrations
up to 30 pM.
Visualizations
Signaling Pathway
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Cell Culture & Treatment

1. Seed Hela cells

2. Treat with UNC6852
(e.g., 0.1-10 uM) and DMSO control

3. Incubate for desired time
(e.g., 4, 24, 48h)

Protein Bxtraction

4. Wash cells with PBS

5. Lyse cells in RIPA buffer

6. Quantify protein concentration (BCA assay)

Electrophore‘;is & Transfer

(7. Prepare lysates with loading buffea

\ 4
@. Separate proteins by SDS-PAGE)

\ 4
@. Transfer proteins to PVDF membrama

Immunoblotti;'g & Detection

10. Block membrane

11. Incubate with primary antibodies
(anti-EED, -EZH2, -SUZ12, -Actin)

12. Incubate with HRP-conjugated
secondary antibodies

13. Detect with ECL substrate and image

14. Densitometry analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15540949?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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